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‘ Compound of Interest

Compound Name: N-(prop-2-yn-1-yl)cyclobutanamine
CAS No.: 1249056-90-3
Cat. No.: B1427947

Strategic Overview & Mechanistic Rationale

The synthesis of N-propargylcyclobutanamine via the direct alkylation of cyclobutanamine with propargyl bromide is a critical transformation for genetr

The primary synthetic challenge in this SN2 transformation is the prevention of over-alkylation. Primary amines naturally undergo sequential alkylatiol
the reaction rapidly cascades into the formation of the di-alkylated (tertiary amine) byproduct, N,N-dipropargylcyclobutanamine[2].

To establish a self-validating and high-yielding protocol, this guide leverages strict stoichiometric control, temperature modulation, and the selection o
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Caption: Reaction pathway illustrating the competition between mono-alkylation and over-alkylation.
Causality Behind Experimental Choices
As a self-validating system, every reagent and parameter in this protocol is chosen to manipulate the reaction kinetics in favor of the secondary amint

« Electrophile Reactivity & Dosing: Propargyl bromide is a highly reactive alkylating agent due to the adjacent alkyne, which stabilizes the transition <
formed secondary amine.

* Base Selection (K2COs over Soluble Amines): Potassium carbonate (K2CO:s) is preferred over soluble organic bases (like DIPEA or TEA). As a het
mono-alkylation[3].

« Temperature Control: Initiating the reaction at 0 °C suppresses the activation energy required for the second alkylation step. The reaction is only all

Reaction Optimization Data

The following table summarizes the quantitative impact of various reaction parameters on the mono- vs. di-alkylation ratio.

Entry Base (Equiv) Solvent Temp (°C)
1 TEA (2.0) DCM 25

2 K2COs (3.0) DMF 25

3 K2COs (3.0) DMF 0-25

4 Cs2C0:s (2.0) MeCN 0-25
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Note: Entry 3 represents the optimal balance of atom economy and target yield, utilizing a slight excess of the amine to protect against over-alkylatior

Detailed Experimental Protocol
Materials & Reagents

Cyclobutanamine (Primary amine, 1.2 equiv)

Propargyl bromide (80% wt in toluene, 1.0 equiv)

Potassium carbonate (K2COs, anhydrous, 325 mesh, 3.0 equiv)
N,N-Dimethylformamide (DMF, anhydrous)

Saturated aqueous NHa4Cl

Ethyl acetate (EtOAcC)

Step-by-Step Methodology

System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an inert argon atmosphere.

Reagent Charging: Add cyclobutanamine (1.16 g, 16.4 mmol, 1.2 equiv) and anhydrous K2COs (5.65 g, 40.9 mmol, 3.0 equiv) to the flask. Suspent
Thermal Equilibration: Cool the suspension to 0 °C using an ice-water bath. Stir vigorously for 15 minutes to ensure uniform cooling.

Electrophile Addition: Dilute propargyl bromide (1.17 mmol, 1.0 equiv, 80% in toluene) in an equal volume of anhydrous DMF. Add this solution drog
Reaction Propagation: Maintain the reaction at 0 °C for 1 hour. Remove the ice bath and allow the mixture to slowly warm to room temperature (25
In-Process Control (IPC): Monitor the reaction via TLC (Hexanes/EtOAc, 7:3) or LC-MS. The mono-alkylated product will stain positively with ninhy
Quenching & Extraction: Quench the reaction by adding 30 mL of saturated aqueous NH4Cl solution at 0 °C. Extract the aqueous layer with EtOAc
Washing (Critical Step): Wash the combined organic layers extensively with distilled water (3 x 50 mL) and brine (1 x 50 mL). Expert Insight: This <
Drying & Concentration: Dry the organic phase over anhydrous NazSOa, filter, and concentrate under reduced pressure. Keep the water bath belov

Purification: Purify the crude residue via silica gel flash chromatography (gradient 0% to 30% EtOAc in hexanes) to yield pure N-propargylcyclobut:
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Caption: Step-by-step experimental workflow for the selective N-alkylation of cyclobutanamine.

Analytical Characterization

* 1H NMR (400 MHz, CDCIs): Look for the characteristic terminal alkyne proton (t, J = 2.4 Hz) around 2.2 ppm, the propargylic CHz doublet (d, J = 2.«

+ ESI-MS: Expected mass[M+H]* at m/z 110.1.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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